Cas no 2034205-44-0 (N-{2-oxo-2-[3-(pyrazin-2-yloxy)pyrrolidin-1-yl]ethyl}acetamide)

• Product Name: N-{2-oxo-2-[3-(pyrazin-2-yloxy)pyrrolidin-1-yl]ethyl}acetamide
• CAS No: 2034205-44-0
• MF: C₁₂H₁₆N₄O₃
• MW: 264.280442237854
• CID: 5348039
• Update Time: 2025-05-22

N-{2-oxo-2-[3-(pyrazin-2-yloxy)pyrrolidin-1-yl]ethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-oxo-2-(3-(pyrazin-2-yloxy)pyrrolidin-1-yl)ethyl)acetamide
• N-[2-oxo-2-(3-pyrazin-2-yloxypyrrolidin-1-yl)ethyl]acetamide
• N-{2-oxo-2-[3-(pyrazin-2-yloxy)pyrrolidin-1-yl]ethyl}acetamide

• Inchi： 1S/C12H16N4O3/c1-9(17)15-7-12(18)16-5-2-10(8-16)19-11-6-13-3-4-14-11/h3-4,6,10H,2,5,7-8H2,1H3,(H,15,17)
• InChI Key： WOJGEWLNUJCYEZ-UHFFFAOYSA-N
• SMILES： O(C1C=NC=CN=1)C1CN(C(CNC(C)=O)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 337
• XLogP3: -0.9
• Topological Polar Surface Area: 84.4

Additional information on N-{2-oxo-2-[3-(pyrazin-2-yloxy)pyrrolidin-1-yl]ethyl}acetamide

N-{2-oxo-2-[3-(pyrazin-2-yloxy)pyrrolidin-1-yl]ethyl}acetamide (CAS No. 2034205-44-0): A Comprehensive Overview

N-{2-oxo-2-[3-(pyrazin-2-yloxy)pyrrolidin-1-yl]ethyl}acetamide (CAS No. 2034205-44-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structural framework, combining a pyrazine ring with a pyrrolidine moiety, linked via an ether bond, and further functionalized with an acetamide group. Its distinct architecture makes it a promising candidate for various applications, particularly in drug discovery and development.

The compound's pyrazin-2-yloxy group is a critical feature, contributing to its potential bioactivity. Pyrazine derivatives are well-known for their roles in medicinal chemistry, often associated with antimicrobial, antiviral, and anticancer properties. The incorporation of the pyrrolidin-1-yl segment enhances the molecule's stability and bioavailability, which are essential factors in pharmaceutical formulations. Researchers are particularly interested in how N-{2-oxo-2-[3-(pyrazin-2-yloxy)pyrrolidin-1-yl]ethyl}acetamide interacts with biological targets, given its hybrid structure.

In recent years, the demand for novel heterocyclic compounds like N-{2-oxo-2-[3-(pyrazin-2-yloxy)pyrrolidin-1-yl]ethyl}acetamide has surged, driven by the need for innovative therapeutics. The global pharmaceutical industry is increasingly focusing on small-molecule drugs, and this compound's unique properties position it as a potential lead molecule. Its acetamide functionality, for instance, is a common pharmacophore found in many FDA-approved drugs, suggesting broad applicability.

From a synthetic chemistry perspective, N-{2-oxo-2-[3-(pyrazin-2-yloxy)pyrrolidin-1-yl]ethyl}acetamide presents interesting challenges and opportunities. The compound's synthesis typically involves multi-step organic reactions, including etherification, amidation, and cyclization processes. Optimizing these synthetic routes is a key area of research, as it impacts the compound's scalability and cost-effectiveness for industrial applications. Recent advancements in green chemistry have also spurred interest in developing eco-friendly synthesis methods for such molecules.

The compound's potential applications extend beyond pharmaceuticals. For example, its pyrazine component is often explored in agrochemicals due to its pesticidal and herbicidal properties. Additionally, the pyrrolidine ring is a versatile scaffold in material science, particularly in the design of functional polymers and catalysts. These interdisciplinary applications highlight the versatility of N-{2-oxo-2-[3-(pyrazin-2-yloxy)pyrrolidin-1-yl]ethyl}acetamide and its relevance across multiple scientific domains.

Market trends indicate a growing interest in N-{2-oxo-2-[3-(pyrazin-2-yloxy)pyrrolidin-1-yl]ethyl}acetamide, particularly in regions with robust pharmaceutical and biotechnology sectors. North America and Europe currently lead in research and development activities involving this compound, while Asia-Pacific is emerging as a significant player due to increasing investments in life sciences. The compound's patent landscape is also evolving, with several research institutions and companies filing intellectual property claims related to its synthesis and applications.

For researchers and industry professionals, understanding the physicochemical properties of N-{2-oxo-2-[3-(pyrazin-2-yloxy)pyrrolidin-1-yl]ethyl}acetamide is crucial. Key parameters such as solubility, melting point, and stability under various conditions are essential for its formulation and handling. Analytical techniques like NMR, HPLC, and mass spectrometry are routinely employed to characterize this compound and ensure its purity for experimental and commercial use.

Looking ahead, N-{2-oxo-2-[3-(pyrazin-2-yloxy)pyrrolidin-1-yl]ethyl}acetamide is poised to play a pivotal role in advancing scientific research. Its unique structural features and multifunctional nature make it a valuable tool for exploring new chemical spaces and developing next-generation therapeutics. As the scientific community continues to unravel its full potential, this compound is likely to remain a subject of intense study and innovation in the years to come.